Cas no 2172143-76-7 (5-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pentanoic acid)

• Product Name: 5-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pentanoic acid
• CAS No: 2172143-76-7
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6110798
• PubChem ID: 165811802
• Update Time: 2025-10-23

5-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pentanoic acid
• 5-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}formamido)pentanoic acid
• 2172143-76-7
• EN300-1481071

• Inchi： 1S/C28H28N2O5/c31-26(32)11-5-6-16-29-27(33)20-14-12-19(13-15-20)17-30-28(34)35-18-25-23-9-3-1-7-21(23)22-8-2-4-10-24(22)25/h1-4,7-10,12-15,25H,5-6,11,16-18H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： QOKKIDQQMYWESX-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(=CC=1)C(NCCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 5-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pentanoic acid

Introduction to 5-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pentanoic acid (CAS No. 2172143-76-7)

5-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pentanoic acid (CAS No. 2172143-76-7) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to by its abbreviated name, Fmoc-Lys(Ac)-OH, is a derivative of lysine, a crucial amino acid in protein synthesis. The Fmoc (fluorenylmethyloxycarbonyl) protecting group is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the correct sequence of amino acids during the synthesis process.

The structure of 5-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pentanoic acid is characterized by a central pentanoic acid backbone, which is functionalized with a formamido group and a phenyl ring substituted with an amino group protected by the Fmoc moiety. This unique structural arrangement imparts several important properties to the compound, making it highly valuable in various applications, particularly in the development of bioactive peptides and peptidomimetics.

In recent years, significant advancements have been made in understanding the role of Fmoc-Lys(Ac)-OH in peptide synthesis and its potential therapeutic applications. One of the key areas of research has been its use in the synthesis of peptides for drug delivery systems. The Fmoc protecting group allows for precise control over the coupling reactions during peptide synthesis, ensuring high yields and purity of the final product. This is particularly important in the development of therapeutic peptides, which often require high specificity and stability to be effective.

Another notable application of Fmoc-Lys(Ac)-OH is in the field of peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of natural peptides but are often more stable and less prone to degradation by enzymes. The use of Fmoc protection in the synthesis of peptidomimetics has enabled researchers to create compounds with enhanced pharmacological properties, such as improved bioavailability and reduced toxicity. These advancements have significant implications for the treatment of various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

The stability and reactivity of Fmoc-Lys(Ac)-OH have also been studied extensively. Research has shown that the Fmoc group can be efficiently removed under mild conditions, such as treatment with piperidine, without causing significant side reactions or degradation of the peptide chain. This property makes it an ideal choice for large-scale peptide synthesis and industrial applications.

In addition to its role in peptide synthesis, Fmoc-Lys(Ac)-OH has been explored for its potential as a building block in supramolecular chemistry. Supramolecular assemblies formed using this compound have shown promise in applications such as drug delivery, sensing, and catalysis. The ability to fine-tune the properties of these assemblies through precise control over the molecular structure has opened up new avenues for research and development in these areas.

The safety profile of Fmoc-Lys(Ac)-OH has also been evaluated in several studies. While it is generally considered safe for use in laboratory settings, proper handling and storage procedures should be followed to ensure worker safety and maintain product integrity. The compound is not classified as a hazardous material under current regulations but should be handled with care to avoid exposure to skin or inhalation.

In conclusion, 5-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pentanoic acid (CAS No. 2172143-76-7), or Fmoc-Lys(Ac)-OH, is a versatile compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features and excellent reactivity make it an indispensable tool in peptide synthesis and peptidomimetic development. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.